1-ethoxy-4,4-dimethylcyclohexane-1-carbaldehyde
Overview
Description
1-Ethoxy-4,4-dimethylcyclohexane-1-carbaldehyde (EDMCH) is an important chemical compound in the field of organic chemistry. It is a ketone derived from the alkene 1,4-dimethylcyclohexene, and it is used in various applications ranging from the synthesis of pharmaceuticals to the production of polymers. EDMCH is a versatile compound with many unique properties and potential applications in various areas of research. This article will provide an overview of the synthesis of EDMCH, its scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.
Mechanism of Action
The mechanism of action of 1-ethoxy-4,4-dimethylcyclohexane-1-carbaldehyde is not completely understood. However, it is believed that the compound reacts with a variety of substrates to form a variety of products. The reaction is thought to involve an electrophilic addition reaction, in which the 1-ethoxy-4,4-dimethylcyclohexane-1-carbaldehyde molecule is attacked by an electron-rich species, resulting in a covalent bond formation. The reaction is thought to be catalyzed by a base, such as sodium hydroxide.
Biochemical and Physiological Effects
The biochemical and physiological effects of 1-ethoxy-4,4-dimethylcyclohexane-1-carbaldehyde are not well understood. However, it is believed that the compound may interact with a variety of enzymes and other proteins, resulting in changes in the activity of these proteins. Additionally, 1-ethoxy-4,4-dimethylcyclohexane-1-carbaldehyde has been shown to interact with a variety of receptors, resulting in changes in cellular signaling pathways.
Advantages and Limitations for Lab Experiments
1-ethoxy-4,4-dimethylcyclohexane-1-carbaldehyde has several advantages for use in laboratory experiments. It is a relatively inexpensive and readily available compound, and it can be synthesized in a variety of ways. Additionally, it is a highly reactive compound, which makes it useful for a variety of synthetic reactions. However, it is also important to note that 1-ethoxy-4,4-dimethylcyclohexane-1-carbaldehyde is a highly toxic compound, and it should be handled with care in the laboratory.
Future Directions
The potential applications of 1-ethoxy-4,4-dimethylcyclohexane-1-carbaldehyde are vast, and there are many possible future directions for research. One potential area of research is the development of new synthetic methods for the production of 1-ethoxy-4,4-dimethylcyclohexane-1-carbaldehyde. Additionally, further research could be conducted to better understand the biochemical and physiological effects of 1-ethoxy-4,4-dimethylcyclohexane-1-carbaldehyde. Additionally, research could be conducted to explore the potential applications of 1-ethoxy-4,4-dimethylcyclohexane-1-carbaldehyde in the field of materials science. Finally, further research could be conducted to explore the potential applications of 1-ethoxy-4,4-dimethylcyclohexane-1-carbaldehyde in the field of drug discovery and development.
Synthesis Methods
1-ethoxy-4,4-dimethylcyclohexane-1-carbaldehyde is produced through a process known as the Wittig reaction. In this reaction, an alkene is reacted with a phosphonium salt in the presence of a base to form a carbonyl compound. The reaction is usually carried out in the presence of a solvent such as dichloromethane, and the reaction is usually carried out at room temperature. 1-ethoxy-4,4-dimethylcyclohexane-1-carbaldehyde can also be produced from the reaction of an alkene with a boron-containing reagent in the presence of a base.
Scientific Research Applications
1-ethoxy-4,4-dimethylcyclohexane-1-carbaldehyde is a useful compound for a variety of scientific research applications. It is used in the synthesis of pharmaceuticals, polymers, and other organic compounds. It is also used in the synthesis of polymers and other materials for use in biomedical and industrial applications. Additionally, 1-ethoxy-4,4-dimethylcyclohexane-1-carbaldehyde has been used in the synthesis of a variety of organic compounds for use in the field of materials science.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 1-ethoxy-4,4-dimethylcyclohexane-1-carbaldehyde can be achieved through a multi-step process involving the conversion of starting materials to intermediate compounds, which are subsequently transformed into the final product.", "Starting Materials": [ "4,4-dimethylcyclohexanone", "ethyl alcohol", "sodium borohydride", "acetic acid", "sodium hydroxide", "chloroform", "sulfuric acid", "sodium sulfate" ], "Reaction": [ "Step 1: Reduction of 4,4-dimethylcyclohexanone with sodium borohydride in ethanol to yield 1-ethoxy-4,4-dimethylcyclohexanol", "Step 2: Oxidation of 1-ethoxy-4,4-dimethylcyclohexanol with acetic acid and sodium hydroxide to form 1-ethoxy-4,4-dimethylcyclohexanone", "Step 3: Conversion of 1-ethoxy-4,4-dimethylcyclohexanone to 1-ethoxy-4,4-dimethylcyclohexane-1-carbaldehyde by treatment with chloroform and sulfuric acid, followed by neutralization with sodium hydroxide and extraction with chloroform", "Step 4: Purification of the crude product by distillation and drying over sodium sulfate" ] } | |
CAS RN |
1872525-57-9 |
Product Name |
1-ethoxy-4,4-dimethylcyclohexane-1-carbaldehyde |
Molecular Formula |
C11H20O2 |
Molecular Weight |
184.3 |
Purity |
95 |
Origin of Product |
United States |
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